Cas no 1008581-08-5 (N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide)
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide
- N-[5-methyl-2-(6-methyl-4-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-phenylbutanamide
- Benzeneacetamide, N-[1-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-3-methyl-1H-pyrazol-5-yl]-α-ethyl-
-
- Inchi: 1S/C19H21N5O2/c1-4-15(14-8-6-5-7-9-14)18(26)21-16-10-13(3)23-24(16)19-20-12(2)11-17(25)22-19/h5-11,15H,4H2,1-3H3,(H,21,26)(H,20,22,25)
- InChI Key: ABJYKDZWGNNVEA-UHFFFAOYSA-N
- SMILES: C(NC1=CC(C)=NN1C1NC(C)=CC(=O)N=1)(=O)C(C1=CC=CC=C1)CC
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- pka: 7.09±0.50(Predicted)
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2215-0116-2μmol |
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide |
1008581-08-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2215-0116-5μmol |
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide |
1008581-08-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2215-0116-10μmol |
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide |
1008581-08-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2215-0116-20μmol |
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide |
1008581-08-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2215-0116-1mg |
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide |
1008581-08-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2215-0116-2mg |
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide |
1008581-08-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2215-0116-3mg |
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide |
1008581-08-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2215-0116-4mg |
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide |
1008581-08-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2215-0116-5mg |
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide |
1008581-08-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2215-0116-10mg |
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide |
1008581-08-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide: A Comprehensive Overview
The compound with CAS No. 1008581-08-5, known as N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.
N-[3-methyl... is characterized by its complex structure, which includes a pyrazole ring fused with a dihydropyrimidine moiety. The presence of these heterocyclic groups contributes to its stability and reactivity, making it a valuable substrate for further chemical modifications. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.
One of the most notable aspects of this compound is its ability to act as a precursor for more advanced molecular architectures. Researchers have utilized N-[3-methyl... as a building block in the synthesis of bioactive molecules, leveraging its structural flexibility to design compounds with enhanced pharmacokinetic properties. For instance, modifications to the phenylbutanamide group have shown promise in improving bioavailability and reducing off-target effects.
The synthesis of N-[3-methyl... involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the dihydropyrimidine ring through cyclization reactions and the subsequent functionalization of the pyrazole moiety. These steps require precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.
In terms of applications, N-[3-methyl... has shown potential in both therapeutic and non therapeutic contexts. In the field of oncology, derivatives of this compound have demonstrated inhibitory activity against several cancer-related kinases, suggesting its role in anti-cancer drug development. Additionally, its structural versatility makes it a candidate for use in sensors and electronic materials, where heterocyclic compounds are often employed for their electronic properties.
Recent research has also explored the environmental impact of N-[3-methyl... and similar compounds. Studies indicate that proper disposal and recycling methods are essential to mitigate any potential ecological risks associated with their use. This highlights the importance of sustainable practices in the production and application of such chemicals.
In conclusion, N-[3-methyl... represents a significant advancement in organic chemistry, offering a versatile platform for further exploration and innovation. Its unique structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in both academic research and industrial development.
1008581-08-5 (N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-2-phenylbutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)